1-Cyclohexyl-3-[[4-(2,2-dicyanoethenyl)phenyl]carbamoyl]-1-methylsulfonylurea

• IUPAC Name: 1-cyclohexyl-3-[[4-(2,2-dicyanoethenyl)phenyl]carbamoyl]-1-methylsulfonylurea
• InChI: InChI=1S/C19H21N5O4S/c1-29(27,28)24(17-5-3-2-4-6-17)19(26)23-18(25)22-16-9-7-14(8-10-16)11-15(12-20)13-21/h7-11,17H,2-6H2,1H3,(H2,22,23,25,26)
• InChI Key: IZBISJZBKFUOON-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(C1CCCCC1)C(=O)NC(=O)NC2=CC=C(C=C2)C=C(C#N)C#N
• Molecular Formula: C19H21N5O4S
• Molecular Weight: 415.5 g/mol

Description

1-Cyclohexyl-3-[[4-(2,2-dicyanoethenyl)phenyl]carbamoyl]-1-methylsulfonylurea, also known as DCMU, is a synthetic herbicide that has been widely used in the agricultural industry. DCMU is a photosynthetic inhibitor that blocks the electron transport chain in photosystem II, leading to the disruption of photosynthesis and ultimately, the death of the plant.

Mechanism of Action

1-Cyclohexyl-3-[[4-(2,2-dicyanoethenyl)phenyl]carbamoyl]-1-methylsulfonylurea acts as a photosynthetic inhibitor by blocking the electron transport chain in photosystem II. Specifically, this compound binds to the D1 protein in photosystem II and prevents the transfer of electrons from the water-splitting complex to the plastoquinone pool. This leads to the disruption of photosynthesis and the death of the plant.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on plants. These include the inhibition of photosynthesis, the disruption of chloroplast structure, the accumulation of reactive oxygen species, and the induction of programmed cell death.

Advantages and Limitations for Lab Experiments

1-Cyclohexyl-3-[[4-(2,2-dicyanoethenyl)phenyl]carbamoyl]-1-methylsulfonylurea has a number of advantages for use in lab experiments. It is a potent inhibitor of photosynthesis and can be used to study the effects of environmental stress on plant growth. However, this compound also has some limitations. It is highly toxic and can be difficult to handle safely. Additionally, this compound is not selective and can affect a wide range of plant species.

Future Directions

There are a number of future directions for research on 1-Cyclohexyl-3-[[4-(2,2-dicyanoethenyl)phenyl]carbamoyl]-1-methylsulfonylurea. One area of interest is the development of new herbicides that target photosystem II. Another area of interest is the use of this compound in the study of the effects of environmental stress on plant growth and development. Finally, there is also interest in the use of this compound as a tool for the study of programmed cell death in plants.

Synthesis Methods

1-Cyclohexyl-3-[[4-(2,2-dicyanoethenyl)phenyl]carbamoyl]-1-methylsulfonylurea can be synthesized through a multi-step process starting from 2,2-dicyanoethanol and 1-cyclohexyl-3-methylthiourea. The first step involves the reaction of 2,2-dicyanoethanol with thionyl chloride to form 2,2-dicyanoethyl chloride. The second step involves the reaction of 2,2-dicyanoethyl chloride with 4-aminobenzophenone to form 4-(2,2-dicyanoethenyl)benzophenone. The third step involves the reaction of 4-(2,2-dicyanoethenyl)benzophenone with 1-cyclohexyl-3-methylthiourea to form this compound.

Scientific Research Applications

1-Cyclohexyl-3-[[4-(2,2-dicyanoethenyl)phenyl]carbamoyl]-1-methylsulfonylurea has been widely used in scientific research to study the mechanism of photosynthesis and the role of photosystem II in plant growth and development. This compound has also been used in the study of the effects of environmental stress on plant growth and the development of new herbicides.